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Compound of Interest

Compound Name:
2-Chloro-5-

(trifluoromethyl)phenylacetonitrile

CAS No.: 22902-88-1

Cat. No.: B1586620

Get Quote

Executive Hazard Assessment
2-Chloro-5-(trifluoromethyl)phenylacetonitrile (CAS: 22902-88-1) presents a dual-hazard

profile that distinguishes it from standard organic waste.[1] Unlike generic solvents, this

compound possesses a nitrile moiety (potential HCN precursor) and a trifluoromethyl group

(source of HF upon combustion).

Improper disposal into standard acid-waste streams can result in the evolution of hydrogen

cyanide gas. Improper incineration without scrubbing will release corrosive hydrogen fluoride.

This guide prioritizes segregation to ensure downstream safety.
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Property Specification Operational Implication

CAS Number 22902-88-1
Unique identifier for waste

manifests.[1]

Molecular Formula
Contains Halogens (Cl, F) and

Nitrogen (N).[1]

Primary Hazards
Acute Toxicity

(Oral/Dermal/Inhal.), Irritant

Handle only in a functional

fume hood.[1]

Reactivity
Incompatible with Strong Acids

& Oxidizers

CRITICAL: Acid contact may

liberate HCN.[1]

Combustion Byproducts HF, HCl, NOx, CO, HCN
Must be incinerated in a facility

with caustic scrubbers.[1]

Pre-Disposal Segregation Logic
Effective disposal begins at the bench. You must characterize the waste stream before it leaves

the fume hood. The following decision matrix illustrates the required segregation logic to

prevent incompatible mixing.
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Waste Generation:
2-Chloro-5-(trifluoromethyl)phenylacetonitrile

Physical State?

Liquid / Solution Solid / Pure Substance Trace Residue
(Glassware)

Contains Acids?
STREAM B:

Solid Hazardous Waste
(Double Bagged)

STREAM C:
Triple Rinse -> Stream A
Then Hypochlorite Wash

STREAM A:
Halogenated Organic Solvent Waste

(No Acid)

No

STOP: High Risk of HCN
Neutralize Acid First or

Segregate as Reactive Waste

Yes

Click to download full resolution via product page

Figure 1: Segregation logic tree.[1] Note the critical checkpoint regarding acidic mixtures.

Detailed Disposal Protocols
Protocol A: Liquid Waste (Bulk Solutions)
Applicability: Reaction mixtures, mother liquors, or expired stock solutions dissolved in organic

solvents.

Selection of Container: Use a High-Density Polyethylene (HDPE) or glass container. Ensure

the cap has a chemically resistant liner (PTFE/Teflon).

pH Verification:

Test a small aliquot of the waste with pH paper.
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Requirement: pH must be neutral (pH 6-8) or slightly alkaline.

Correction: If acidic, carefully neutralize with saturated Sodium Bicarbonate (

) before adding to the waste container to prevent HCN evolution.

Transfer: Pour waste into the container using a funnel to avoid spillage. Fill to only 90%

capacity to allow for thermal expansion.

Labeling:

Primary Label: "HAZARDOUS WASTE - HALOGENATED ORGANIC."

Constituents: Explicitly list "2-Chloro-5-(trifluoromethyl)phenylacetonitrile" and the

solvent (e.g., "Dichloromethane").

Hazard Checkbox: Mark "Toxic" and "Irritant."

Protocol B: Solid Waste (Pure Substance/Spill Debris)
Applicability: Expired solid reagents, contaminated weighing boats, silica gel from columns, or

spill cleanup materials.

Primary Containment: Place the solid material into a clear, sealable polyethylene bag (min. 4

mil thickness).

Secondary Containment: Place the sealed bag into a secondary screw-top wide-mouth jar

(HDPE) or a secondary bag.

Labeling: Label as "SOLID HAZARDOUS WASTE - TOXIC."

Note: Do not mix with general lab trash. This material persists in the environment and

releases HF if incinerated in standard municipal facilities.

Protocol C: Glassware Decontamination (Trace Residue)
Applicability: Flasks, funnels, and spatulas used during manipulation.
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Solvent Rinse: Triple rinse the glassware with a compatible solvent (e.g., Acetone or

Dichloromethane).

Action: Collect these rinses into Stream A (Liquid Waste). Do not pour down the drain.

Oxidative Decontamination (Optional but Recommended):

Soak the rinsed glassware in a 10% Sodium Hypochlorite (Bleach) solution for 1 hour. This

helps oxidize trace nitrile residues.

Warning: Ensure no acid is present before adding bleach (Risk of Chlorine gas).

Final Wash: Wash with soap and water as normal.

Emergency Contingencies: Spills
In the event of a spill outside the fume hood, immediate action is required to prevent inhalation

exposure.[2]

Phase Action Steps

1. Evacuate

Alert personnel. Clear the immediate area.[3][4]

[5][6] If the spill is >100mL or creates visible

dust, evacuate the lab.

2. PPE Up

Don double nitrile gloves, safety goggles, and a

lab coat. For large solid spills, a P100

particulate respirator is recommended.

3. Contain

Do not use water. Water may spread the

chemical.[1] Use dry sand, vermiculite, or a

commercial solvent absorbent pads.

4.[1] Collect
Scoop absorbed material into a wide-mouth

container.[1] Do not generate dust.[4][6][7]

5. Decontaminate

Wipe the surface with a detergent solution,

followed by a water rinse.[1] Collect all wipes as

Solid Waste (Protocol B).
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Regulatory Compliance & Waste Codes
Proper classification ensures the waste facility treats the material correctly (high-temperature

incineration with scrubbing).

US EPA Classification:

While not specifically P-listed by name, this compound is a Halogenated Organic.

If mixed with other solvents, use F-codes (e.g., F002 for halogenated solvents).[1]

If pure and discarded, it may trigger D003 (Reactivity) if the facility deems the nitrile group

capable of generating toxic gases, though it is generally stable.[1]

Recommended Profile: "Waste Toxic Solids/Liquids, Organic, N.O.S.[1][8] (Contains 2-
Chloro-5-(trifluoromethyl)phenylacetonitrile)."[1][7][9]

Disposal Method:

Incineration: Must be performed at a permitted TSDF (Treatment, Storage, and Disposal

Facility) capable of handling Fluorinated waste.

Reasoning: The

group converts to Hydrofluoric Acid (HF) during combustion. Standard incinerators may be
damaged or release HF if not equipped with specific scrubbers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.wisconsin.edu/ehs/download/Fisher-Scientific-Chemical-Compatibility-Chart.pdf
https://store.apolloscientific.co.uk/storage/msds/PC10515_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1959103&productDescription=2-BRMO-5-TRIFLROMETHL+P+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/438msds_0613GjGhs04Div.05sds2-chloro-5-trifluoromethylpyridine.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC0202.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://m.chemicalbook.com/ProductChemicalPropertiesCB1313275_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1313275_EN.htm
https://www.benchchem.com/product/b1586620/docs#operational-guide-disposal-of-2-chloro-5-trifluoromethyl-phenylacetonitrile
https://www.benchchem.com/product/b1586620/docs#operational-guide-disposal-of-2-chloro-5-trifluoromethyl-phenylacetonitrile
https://www.benchchem.com/product/b1586620/docs#operational-guide-disposal-of-2-chloro-5-trifluoromethyl-phenylacetonitrile
https://www.benchchem.com/product/b1586620/docs#operational-guide-disposal-of-2-chloro-5-trifluoromethyl-phenylacetonitrile
https://www.benchchem.com/product/b1586620?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

